Recent advances in transition metal migration involving reactions
Organic Chemistry Frontiers Pub Date: 2020-08-29 DOI: 10.1039/D0QO00558D
Abstract
Numerous elegant methodologies involving transition-metal migration processes have received increasing attention and they have gradually developed into significant synthetic tools in the past few decades. These strategies provide novel ways to build a carbon–metal bond at a new position, where it may not be facile or straightforward to introduce a metal atom. Hence, metal-migration reactions exhibit attractive practicability in synthetic organic chemistry. This review gives an up-to-date overview of catalytic methodologies involving metal-migration processes, which are sorted into categories such as 1,2- to 1,5- and 1,7-Pd migration, 1,3- to 1,5-Rh migration, 1,4- and 1,5-Fe migration, and so on. For most of these transformations, plausible mechanisms are demonstrated elaborately. Clarification of these processes is a key point for understanding metal-migration involving reactions and developing new high-performance methodologies.
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Journal Name：Organic Chemistry Frontiers
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CAS no.: 89640-58-4
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